Cas no 2679936-89-9 (benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate)

• Product Name: benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate
• CAS No: 2679936-89-9
• MF: C₁₂H₁₆FNO₃
• MW: 241.25874710083
• CID: 6348437
• PubChem ID: 165908660
• Update Time: 2025-06-09

benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2679936-89-9
• benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate
• EN300-28277219

• Inchi： 1S/C12H16FNO3/c1-16-9-11(7-13)14-12(15)17-8-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,14,15)/t11-/m0/s1
• InChI Key： OHQBUJWIWKGDRN-NSHDSACASA-N
• SMILES： FC[C@@H](COC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.11142153g/mol
• Monoisotopic Mass: 241.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate

Introduction to Benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate (CAS No. 2679936-89-9)

Benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate, a compound with the chemical formula C₁₁H₁₄FO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS No. 2679936-89-9, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a benzyl group and a fluorinated propanoyl moiety makes it an intriguing candidate for further research, particularly in the synthesis of novel therapeutic agents.

The structure of Benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate features a stereogenic center at the 2-position of the propanoyl chain, which is denoted as (2R). This stereochemistry is crucial for its biological activity and has been a focus of recent studies. The compound's fluorine atom introduces a level of metabolic stability that is highly desirable in pharmaceuticals, as it can enhance the molecule's half-life and bioavailability.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity and resistance to enzymatic degradation. The methoxy group in the molecule further contributes to its pharmacological profile by influencing its solubility and interactions with biological targets. These features make Benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate a promising scaffold for the development of new drugs targeting various diseases.

One of the most exciting applications of this compound is in the field of oncology. Fluorinated carbamates have shown potential in inhibiting key enzymes involved in cancer cell proliferation. For instance, studies have demonstrated that derivatives of this class can interfere with the activity of kinases, which are often overexpressed in tumor cells. The benzyl group in Benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate also provides a handle for further chemical modifications, allowing researchers to tailor the molecule's properties for specific therapeutic needs.

Another area where this compound shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The unique structural features of Benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate suggest that it could modulate inflammatory pathways by interacting with specific receptors or enzymes. Preliminary studies have indicated that it may inhibit the production of pro-inflammatory cytokines, offering a potential therapeutic strategy for managing inflammation-related conditions.

The synthesis of Benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-yl]carbamate involves multi-step organic reactions, including condensation, fluorination, and stereoselective carbamoylation. The use of advanced synthetic techniques ensures high yield and purity, which are critical for pharmaceutical applications. Researchers have also explored greener methodologies to produce this compound, aiming to minimize environmental impact while maintaining efficiency.

Recent advancements in computational chemistry have further enhanced the understanding of Benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-y]carbamate's interactions with biological targets. Molecular modeling studies have helped predict how this compound might bind to enzymes and receptors, providing valuable insights into its mechanism of action. These computational approaches are often combined with experimental data to refine drug design and improve efficacy.

The pharmacokinetic properties of Benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-y]carbamate are another critical aspect that has been extensively studied. Its solubility, distribution, metabolism, and excretion (ADME) profiles are essential for determining its suitability as a drug candidate. Preliminary data suggest that this compound exhibits good oral bioavailability and moderate tissue distribution, making it a viable candidate for further clinical development.

In conclusion, Benzyl N-[(2R)-1-fluoro-3-methoxypropan-2-y]carbamate (CAS No. CAS No. 2679936-89-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the (2R) stereochemistry and fluorinated moiety, make it an attractive scaffold for developing new therapeutic agents. Ongoing research in oncology and anti-inflammatory applications highlights its importance as a lead compound for future drug discovery efforts.